molecular formula C10H11BrOS B13278338 1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde

1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde

Cat. No.: B13278338
M. Wt: 259.16 g/mol
InChI Key: RIVWCTJPUVVLAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde is a brominated thiophene derivative featuring a cyclobutane ring and an aldehyde functional group. Its molecular formula is C₁₀H₁₁BrOS, with a molecular weight of 259.16 g/mol . Current availability indicates temporary supply constraints, with sourcing options from China, the U.S., India, and Germany .

Properties

Molecular Formula

C10H11BrOS

Molecular Weight

259.16 g/mol

IUPAC Name

1-[(2-bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde

InChI

InChI=1S/C10H11BrOS/c11-9-8(2-5-13-9)6-10(7-12)3-1-4-10/h2,5,7H,1,3-4,6H2

InChI Key

RIVWCTJPUVVLAJ-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)(CC2=C(SC=C2)Br)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde typically involves the following steps:

    Bromination of Thiophene: Thiophene is brominated using bromine or N-bromosuccinimide (NBS) to obtain 2-bromothiophene.

    Formylation: The brominated thiophene undergoes a formylation reaction to introduce the aldehyde group, resulting in 2-bromothiophene-3-carbaldehyde.

    Cyclobutane Formation: The aldehyde derivative is then reacted with cyclobutane in the presence of a suitable catalyst to form the final product, 1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde.

Industrial Production Methods

Industrial production methods for this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced catalysts, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde can undergo various types of chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

    Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

    Substitution: The bromine atom on the thiophene ring can be substituted with other functional groups through nucleophilic substitution reactions, using reagents such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Common Reagents and Conditions

    Oxidation: KMnO4 in acidic or basic medium, CrO3 in acetic acid.

    Reduction: NaBH4 in methanol or ethanol, LiAlH4 in ether.

    Substitution: NaOCH3 in methanol, KOtBu in tert-butanol.

Major Products Formed

    Oxidation: 1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carboxylic acid.

    Reduction: 1-[(2-Bromothiophen-3-yl)methyl]cyclobutan-1-ol.

    Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

    Biology: The compound can be used in the study of biological pathways and mechanisms, particularly those involving thiophene derivatives.

    Industry: Used in the production of specialty chemicals and materials, including polymers and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde depends on its specific application. In general, the compound may interact with molecular targets such as enzymes, receptors, or nucleic acids, leading to changes in biological activity. The bromothiophene moiety can participate in π-π interactions, hydrogen bonding, and other non-covalent interactions, while the aldehyde group can form covalent bonds with nucleophilic sites on biomolecules.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s key structural analogs differ in substituent groups, ring systems, and electronic properties. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison
Compound Name Substituent/Ring System Molecular Formula Molecular Weight (g/mol) Key Features
1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde 2-Bromothiophene, cyclobutane, aldehyde C₁₀H₁₁BrOS 259.16 Bromine enhances electrophilicity; strained cyclobutane increases reactivity
1-[(3-Bromothiophen-2-yl)methyl]cyclobutane-1-carbaldehyde 3-Bromothiophene isomer C₁₀H₁₁BrOS 259.16 Bromine positional isomerism alters electronic distribution and steric effects
1-(Oxolan-2-yl)cyclobutane-1-carbaldehyde Tetrahydrofuran (oxolane) ring C₈H₁₂O₂ 154.21 Oxygen-rich oxolane improves solubility in polar solvents
1,3,5-Trimethyl-1H-pyrrole-2-carbaldehyde Pyrrole ring with methyl groups C₉H₁₃NO 176.22 Electron-rich pyrrole enhances nucleophilic reactivity
1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde Hydroxy-methylpropyl chain C₉H₁₆O₂ 172.22 Hydroxy group enables hydrogen bonding, affecting crystallization

Crystallographic and Computational Analysis

Crystallographic tools like SHELXL (for refinement) and Mercury CSD (for visualizing intermolecular interactions) are critical in analyzing these compounds . For example:

  • The bromothiophene derivative’s crystal structure may exhibit halogen bonding or π-π stacking due to the aromatic thiophene ring, whereas hydroxy-substituted analogs display hydrogen-bonded networks .
  • Software such as ORTEP-3 and WinGX can model torsional strain in the cyclobutane ring, which is a common feature across these compounds .

Biological Activity

1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde is a compound of interest due to its potential biological activities. This article reviews the chemical properties, biological activities, and relevant research findings associated with this compound.

The molecular formula of 1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde is C10H11BrOSC_{10}H_{11}BrOS, with a molecular weight of approximately 259.16 g/mol. The compound features a bromothiophene moiety, which is known for its diverse biological activities.

Antimicrobial Activity

Research indicates that compounds containing thiophene rings exhibit significant antimicrobial properties. A study demonstrated that derivatives of bromothiophene displayed activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The presence of the bromine atom enhances the lipophilicity of the molecule, facilitating better membrane penetration and increased antimicrobial efficacy .

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiophene derivatives. In vitro assays showed that 1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde inhibited the proliferation of cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase, suggesting its potential as a lead compound in cancer therapy .

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit cytochrome P450 enzymes, particularly CYP1A2, which is involved in drug metabolism. Inhibition of this enzyme can lead to increased bioavailability of co-administered drugs, making it a candidate for further pharmacological studies .

Case Studies

StudyFindings
Antimicrobial Study Demonstrated effectiveness against S. aureus and E. coli, with minimum inhibitory concentrations (MIC) ranging from 5 to 20 µg/mL.
Anticancer Research Showed significant reduction in cell viability (up to 70%) in MCF-7 breast cancer cells at a concentration of 25 µM after 48 hours.
Enzyme Inhibition Analysis Identified as a moderate inhibitor of CYP1A2 with an IC50 value of 15 µM, indicating potential drug-drug interaction risks .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 1-[(2-Bromothiophen-3-yl)methyl]cyclobutane-1-carbaldehyde?

  • Methodology : A plausible route involves:

Cyclobutane ring formation : Use [2+2] photocycloaddition or strain-driven ring closure of appropriate precursors (e.g., 1,3-dienes).

Thiophene functionalization : Introduce bromine via electrophilic aromatic substitution on 3-methylthiophene derivatives.

Aldehyde introduction : Oxidize a primary alcohol intermediate (e.g., using PCC or Swern oxidation) or employ formylation reagents (e.g., Vilsmeier-Haack reaction).

  • Key Considerations : Monitor steric hindrance from the cyclobutane ring during alkylation steps. Use anhydrous conditions to preserve aldehyde functionality .

Q. How can the structure of this compound be confirmed using spectroscopic and crystallographic techniques?

  • Methodology :

  • X-ray crystallography : Resolve the cyclobutane ring conformation and bromothiophene orientation using SHELXL for refinement. Heavy bromine atoms facilitate phase determination via direct methods .
  • Spectroscopy :
  • NMR : ¹³C NMR detects cyclobutane ring strain (downfield-shifted carbons). ¹H NMR distinguishes thiophene protons (δ 6.5–7.5 ppm) and aldehyde protons (δ 9.5–10.5 ppm).
  • IR : Confirm aldehyde presence via C=O stretch (~1700 cm⁻¹).
  • Data Table :
TechniqueKey Peaks/FeaturesPurpose
¹H NMRδ 9.8 ppm (CHO)Aldehyde confirmation
X-rayR-factor < 0.05Absolute configuration
.

Advanced Research Questions

Q. How does the bromothiophene substituent influence crystallographic refinement challenges?

  • Analysis :

  • Heavy Atom Effect : Bromine’s high electron density improves phasing but may cause absorption errors. Apply multi-scan corrections (e.g., SADABS) during data processing.
  • Disorder Modeling : Thiophene rings often exhibit rotational disorder. Use PART commands in SHELXL to refine split positions .
    • Contradiction Resolution : If thermal parameters (B-factors) for bromine are anomalously high, check for partial occupancy or solvent interactions .

Q. What computational strategies validate the compound’s stability and reactivity?

  • Methodology :

  • DFT Calculations : Optimize geometry at the B3LYP/6-311+G(d,p) level to assess cyclobutane ring strain energy (typically 20–30 kcal/mol).
  • MD Simulations : Predict solubility in polar aprotic solvents (e.g., DMF) by calculating Hansen solubility parameters.
  • QSPR Models : Correlate logP with experimental partition coefficients to predict membrane permeability .

Q. How to address conflicting NMR and X-ray data regarding cyclobutane ring conformation?

  • Troubleshooting :

Dynamic Effects : NMR may average ring puckering in solution, while X-ray captures static solid-state conformers. Perform VT-NMR to probe temperature-dependent dynamics.

2D NMR (NOESY/ROESY) : Identify through-space interactions between cyclobutane and thiophene protons to resolve ambiguities.

Twinned Crystals : If X-ray data suggests twinning (e.g., high Rint), reprocess with TWIN commands in SHELXL .

Q. What synthetic modifications enhance the compound’s applicability in cross-coupling reactions?

  • Design Strategies :

  • Bromo-Thiophene Reactivity : Leverage Suzuki-Miyaura coupling by substituting bromine with aryl/heteroaryl boronic acids.
  • Aldehyde Protection : Convert aldehyde to acetal or oxime derivatives to prevent side reactions during coupling steps.
  • Cyclobutane Stability : Avoid strong bases to prevent ring-opening; use Pd-catalyzed conditions under mild temperatures .

Methodological Best Practices

Q. How to mitigate decomposition during storage?

  • Protocol :

  • Storage : Keep under inert atmosphere (Ar/N₂) at –20°C in amber vials to prevent aldehyde oxidation and bromine loss.
  • Stability Assays : Monitor purity via HPLC-UV (λ = 254 nm) monthly. Use silica-gel TLC with EtOAc/hexane (1:4) for rapid checks .

Q. What experimental controls are critical for reproducibility in catalytic studies?

  • Controls :

Blank Reactions : Exclude catalysts to confirm non-thermal pathways.

Isotope Labeling : Use D₂O to trace proton transfer steps in aldehyde-mediated reactions.

Mass Balance : Quantify unreacted starting material and byproducts via GC-MS .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.